Cas no 2113-72-6 (ST50036526)
ST50036526 structure
Product Name:ST50036526
CAS No:2113-72-6
MF:C5H10N4S2
MW:190.289697170258
CID:2841128
PubChem ID:2143459
Update Time:2025-04-21
ST50036526 Chemical and Physical Properties
Names and Identifiers
-
- NCGC00319947-01
- DTXCID60317742
- AB01316326-02
- DTXSID90366703
- 1,2-Hydrazinedicarbothioamide, N1-2-propen-1-yl-
- ST50036526
- AKOS001050724
- Z45800855
- 2113-72-6
- SCHEMBL5185769
-
- Inchi： 1S/C5H10N4S2/c1-2-3-7-5(11)9-8-4(6)10/h2H,1,3H2,(H3,6,8,10)(H2,7,9,11)
- InChI Key： QLJIUOJUGAWXDA-UHFFFAOYSA-N
- SMILES： S=C(NNC(N)=S)NCC=C
Computed Properties
- Exact Mass: 190.03468868Da
- Monoisotopic Mass: 190.03468868Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 126Ų
ST50036526 Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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